![molecular formula C19H17NO5 B4006971 methyl [3-hydroxy-2-oxo-3-(2-oxo-2-phenylethyl)-2,3-dihydro-1H-indol-1-yl]acetate](/img/structure/B4006971.png)
methyl [3-hydroxy-2-oxo-3-(2-oxo-2-phenylethyl)-2,3-dihydro-1H-indol-1-yl]acetate
Overview
Description
Methyl [3-hydroxy-2-oxo-3-(2-oxo-2-phenylethyl)-2,3-dihydro-1H-indol-1-yl]acetate is a useful research compound. Its molecular formula is C19H17NO5 and its molecular weight is 339.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 339.11067264 g/mol and the complexity rating of the compound is 542. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
A Short Synthesis of 7-Hydroxyoxindole-3-Acetic Acid
- A study detailed an efficient synthesis method involving simultaneous C–H borylations to produce 7-hydroxyoxindole-3-acetic acid (7-OH-OxIAA), an endogenous metabolite found in corn, highlighting its antioxidant properties. This process underscores the potential for creating antioxidants and studying plant metabolites using the compound as an intermediate or related chemical structure (J. Homer & J. Sperry, 2014).
Crystal and Molecular Structure Analysis
- Another research focused on the crystal and molecular structure determination of a related compound, showcasing its potential in structural biology and chemistry. The study provides insights into the chemical's configuration and its intermolecular interactions, vital for understanding its chemical behavior and applications in material science (F. Makaev et al., 2006).
Chemical Reactions and Transformations
Formylation of 3-Alkylindole-2-Acetic Esters
- Research on the formylation of 3-alkylindole-2-acetic esters explores the chemical transformations of related compounds, contributing to synthetic chemistry and the development of novel compounds with potential applications in various industries (C. F. Jones, D. Taylor & D. Bowyer, 1974).
Degradation by Methanogenic Consortium
- A study on the degradation of substituted indoles by a methanogenic consortium enriched from sewage sludge elucidates the environmental and biotechnological applications, highlighting how these compounds can be transformed or degraded, providing insights into waste management and environmental remediation (J. Gu & D. Berry, 1991).
Biochemical Studies
Oxidation Products of Indole-3-Acetic Acid
- Investigations into the inhibitory oxidation products of indole-3-acetic acid reveal the biochemical pathways and metabolites involved in plant growth and development. Such studies are crucial for understanding plant physiology and could lead to advances in agriculture and botany (V. Tuli & H. Moyed, 1967).
Future Directions
Properties
IUPAC Name |
methyl 2-(3-hydroxy-2-oxo-3-phenacylindol-1-yl)acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO5/c1-25-17(22)12-20-15-10-6-5-9-14(15)19(24,18(20)23)11-16(21)13-7-3-2-4-8-13/h2-10,24H,11-12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTMJVNSISYGNLJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=CC=C3)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.